Cas no 2420-55-5 ((9Z,12E)-Octadeca-9,12-dienoic Acid)

(9Z,12E)-Octadeca-9,12-dienoic Acid structure

2420-55-5 structure

Product Name:(9Z,12E)-Octadeca-9,12-dienoic Acid

CAS No:2420-55-5

MF:C₁₈H₃₂O₂

MW:280.445486068726

MDL:MFCD00869797

CID:274950

PubChem ID:5282797

Update Time:2025-04-24

(9Z,12E)-Octadeca-9,12-dienoic Acid Chemical and Physical Properties

Names and Identifiers

- 9,12-Octadecadienoicacid, (9Z,12E)-
- (9E,12Z)-octadeca-9,12-dienoic acid
- LMFA01030121
- CHEBI:86141
- (9Z,12E)-octadecadienoic acid
- 2420-42-0
- LINOLEIC ACID, CIS-9,TRANS-12-
- cis,trans-linoleic acid
- 9-CIS-12-TRANS-LINOLEIC ACID
- UNII-O1EFF5CCC2
- 9,12-Octadecadienoic acid, (Z,E)-
- cis,trans-octadeca-9,12-dienoic acid
- 9Z,12E-octadecadienoic acid
- Linoleic acid, (9E,12Z)-
- trans-Delta12 linoleic acid
- EN300-22411586
- CIS-9-TRANS-12-OCTADECADIENOIC ACID
- (9Z,12E)-9,12-OCTADECADIENOIC ACID
- O1EFF5CCC2
- Linoleic acid, (9Z,12E)-
- DTXSID70920488
- (9Z,12E)-Linoleic acid
- TRANS-12-CIS-9-OCTADECADIENOIC ACID
- 9,12-OCTADECADIENOIC ACID, (9Z,12E)-
- cis-9-Linoelaidic acid (9cis-18:2n-6)
- (9Z,12E)-octadeca-9,12-dienoic acid
- C18:2n-6,9
- cis-9, trans-12-octadecadienoic acid
- 18:2Delta9cis,12trans
- starbld0004494
- Q27158927
- 2420-55-5
- 9,12-Octadecadienoic acid
- MS2S8S025F
- (E,Z)-9,12-Octadecadienoic Acid
- OYHQOLUKZRVURQ-KQHSAVHASA-N
- (9Z,12E)-Octadeca-9,12-dienoic Acid
- MDL： MFCD00869797
- Inchi： 1S/C18H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h6-7,9-10H,2-5,8,11-17H2,1H3,(H,19,20)/b7-6+,10-9-
- InChI Key： OYHQOLUKZRVURQ-KQHSAVHASA-N
- SMILES： OC(CCCCCCC/C=C\C/C=C/CCCCC)=O

Computed Properties

Exact Mass: 280.24036
Monoisotopic Mass: 280.240230259g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 20
Rotatable Bond Count: 14
Complexity: 267
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
XLogP3: 6.8
Topological Polar Surface Area: 37.3Å²

Experimental Properties

PSA: 37.3

(9Z,12E)-Octadeca-9,12-dienoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	O338015-5mg	(9Z,12E)-Octadeca-9,12-dienoic Acid	2420-55-5		5mg	$224.00	2023-05-17
TRC	O338015-25mg	(9Z,12E)-Octadeca-9,12-dienoic Acid	2420-55-5		25mg	$994.00	2023-05-17
TRC	O338015-50mg	(9Z,12E)-Octadeca-9,12-dienoic Acid	2420-55-5		50mg	$1745.00	2023-05-17
Larodan	10-1852-2-2mg	9(Z),12(E)-Octadecadienoic acid	2420-55-5	>98%	2mg	€288.00	2025-03-07
SHENG KE LU SI SHENG WU JI SHU	sc-507116-2 mg	9(Z),12(E)-Octadecadienoic acid,	2420-55-5		2mg	￥3,008.00	2023-07-10
Enamine	EN300-22411586-0.05g	(9Z,12E)-octadeca-9,12-dienoic acid	2420-55-5	95%	0.05g	$2755.0	2024-06-20
SHENG KE LU SI SHENG WU JI SHU	sc-507116-2mg	9(Z),12(E)-Octadecadienoic acid,	2420-55-5		2mg	￥3008.00	2023-09-05
TRC	O338015-250mg	(9Z,12E)-Octadeca-9,12-dienoic Acid	2420-55-5		250mg	$ 7600.00	2023-09-06

(9Z,12E)-Octadeca-9,12-dienoic Acid Related Literature

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3. Dissociative electron attachment to HGaF4 Lewis–Brønsted superacid

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4. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

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5. Excitable dynamics in the bromate–sulfite–ferrocyanide reaction

J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291

Related Categories

Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives

Additional information on (9Z,12E)-Octadeca-9,12-dienoic Acid

9,12-Octadecadienoic Acid, (9Z,12E)- (CAS No. 2420-55-5): Properties, Applications, and Market Insights

9,12-Octadecadienoic acid, (9Z,12E)- (CAS No. 2420-55-5) is a unique fatty acid with a conjugated double bond system, making it a subject of interest in both industrial and scientific communities. This compound, often referred to as a conjugated linoleic acid (CLA) isomer, has garnered attention due to its potential applications in health, nutrition, and materials science. In this comprehensive overview, we delve into its chemical properties, biological significance, and emerging market trends.

The molecular structure of 9,12-Octadecadienoic acid, (9Z,12E)- features two double bonds at positions 9 and 12, with (9Z,12E) indicating their cis and trans configurations, respectively. This arrangement influences its physical and chemical behavior, such as melting point, solubility, and reactivity. Researchers have explored its role in lipid metabolism, with studies suggesting potential benefits in modulating inflammatory responses and metabolic health. These properties align with growing consumer interest in functional foods and nutraceuticals, making 2420-55-5 a compound of interest for dietary supplement formulations.

In industrial applications, 9,12-Octadecadienoic acid, (9Z,12E)- is valued for its utility in polymer chemistry and lubricant formulations. Its conjugated double bonds enable it to participate in Diels-Alder reactions, making it a candidate for bio-based polymer production. This aligns with the global push toward sustainable materials, as industries seek alternatives to petroleum-derived chemicals. Additionally, its oxidative stability and viscosity properties make it suitable for specialty lubricants, particularly in eco-friendly formulations.

The market for 9,12-Octadecadienoic acid, (9Z,12E)- is expanding, driven by demand in the health and wellness sector. Consumers are increasingly searching for "natural CLA sources" and "benefits of conjugated linoleic acids," reflecting a broader trend toward bioactive compounds in nutrition. Suppliers of 2420-55-5 are responding by optimizing production methods, including microbial fermentation and plant-based extraction, to meet quality and sustainability standards.

From a research perspective, (9Z,12E)-9,12-Octadecadienoic acid continues to be a focus in lipidomics and metabolic studies. Recent publications highlight its interactions with cellular receptors and enzymes, offering insights into its mechanisms of action. These findings are particularly relevant to researchers investigating obesity, diabetes, and cardiovascular health, as CLA isomers are frequently discussed in peer-reviewed literature.

Quality control is critical for CAS No. 2420-55-5, with analytical techniques like HPLC and GC-MS employed to verify purity and isomeric composition. Regulatory compliance is equally important, especially for applications in food and pharmaceuticals. Manufacturers must adhere to guidelines set by organizations such as the FDA and EFSA, ensuring safety and efficacy for end-users.

Looking ahead, innovations in green chemistry are expected to influence the production of 9,12-Octadecadienoic acid, (9Z,12E)-. Biocatalysis and enzyme engineering are emerging as sustainable alternatives to traditional synthesis routes. These advancements resonate with environmentally conscious consumers and align with corporate sustainability goals, further driving market growth.

In summary, 9,12-Octadecadienoic acid, (9Z,12E)- (CAS No. 2420-55-5) is a multifaceted compound with applications spanning nutrition, materials science, and biotechnology. Its unique chemical structure and bioactive properties position it as a valuable ingredient in both commercial and research settings. As interest in functional ingredients and sustainable chemistry grows, this compound is poised to play an increasingly prominent role across multiple industries.